Cas no 2137698-39-4 (4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole)

• Product Name: 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole
• CAS No: 2137698-39-4
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 6486939
• PubChem ID: 165471931
• Update Time: 2025-05-26

4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole
• EN300-1116345
• 2137698-39-4

• Inchi： 1S/C7H7ClN4/c1-11-4-7(9-5-11)12-3-6(8)2-10-12/h2-5H,1H3
• InChI Key： RUXUVIFOBAUFDJ-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1=CN(C)C=N1

Computed Properties

• Exact Mass: 182.0359239g/mol
• Monoisotopic Mass: 182.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.6Ų

Additional information on 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole

Comprehensive Overview of 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole (CAS No. 2137698-39-4)

4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole (CAS No. 2137698-39-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of imidazole derivatives, which are known for their broad-spectrum biological activities. The presence of both pyrazole and imidazole rings in its structure makes it a promising candidate for drug discovery and development.

In recent years, the demand for imidazole-based compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole due to its potential as a building block for kinase inhibitors and anti-inflammatory agents. The compound's chloro-substituted pyrazole moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Its CAS No. 2137698-39-4 is frequently searched in academic and industrial databases, reflecting its growing importance.

One of the key trends in the pharmaceutical industry is the exploration of heterocyclic scaffolds for targeted therapies. 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole aligns with this trend, as its structure offers versatility for modifications. For instance, the methyl group on the imidazole ring can influence the compound's pharmacokinetic properties, while the chloro substituent may enhance its binding affinity to biological targets. These features make it a subject of ongoing research in drug design and molecular modeling.

From an agrochemical perspective, 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole has shown potential as a precursor for crop protection agents. The compound's ability to interact with enzymes in pests and pathogens makes it a candidate for developing sustainable pesticides. This aligns with the global shift toward eco-friendly agrochemicals, a topic frequently discussed in scientific forums and search queries. Its CAS No. 2137698-39-4 is often referenced in patents related to agricultural innovations.

The synthesis of 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole typically involves multi-step reactions, including cyclization and substitution processes. Researchers emphasize the importance of optimizing reaction conditions to improve yield and purity. Recent publications highlight the use of catalytic methods and green chemistry principles in its production, addressing the growing demand for sustainable synthesis practices. These advancements are often searched under terms like "imidazole synthesis optimization" and "green heterocyclic chemistry."

In the context of drug discovery, 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole has been investigated for its potential in treating chronic diseases. Its mechanism of action may involve modulation of cellular signaling pathways, a hot topic in precision medicine. The compound's bioavailability and metabolic stability are critical factors under study, as these properties determine its suitability for clinical development. Searches related to "imidazole drug candidates" and "kinase inhibitor scaffolds" often feature this compound.

Another area of interest is the compound's role in material science. The imidazole ring is known for its ability to form coordination complexes with metals, making 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole a potential ligand for catalysts and sensors. This application is particularly relevant in the development of advanced materials, a field that attracts significant research funding and public attention. Queries such as "imidazole-based materials" and "heterocyclic ligands" frequently include references to this compound.

In summary, 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole (CAS No. 2137698-39-4) is a versatile compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity profile make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemistry and sustainable solutions.